8-[(3,5-Dimethylpiperidin-1-yl)methyl]-1,3-dimethyl-7-phenacylpurine-2,6-dione

• IUPAC Name: 8-[(3,5-dimethylpiperidin-1-yl)methyl]-1,3-dimethyl-7-phenacylpurine-2,6-dione
• InChI: InChI=1S/C23H29N5O3/c1-15-10-16(2)12-27(11-15)14-19-24-21-20(22(30)26(4)23(31)25(21)3)28(19)13-18(29)17-8-6-5-7-9-17/h5-9,15-16H,10-14H2,1-4H3
• InChI Key: LIDJJCQJXMQGMR-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CC2=NC3=C(N2CC(=O)C4=CC=CC=C4)C(=O)N(C(=O)N3C)C)C
• Molecular Formula: C23H29N5O3
• Molecular Weight: 423.5 g/mol

Description

8-[(3,5-Dimethylpiperidin-1-yl)methyl]-1,3-dimethyl-7-phenacylpurine-2,6-dione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 8-[(3,5-Dimethylpiperidin-1-yl)methyl]-1,3-dimethyl-7-phenacylpurine-2,6-dione is not fully understood. However, it has been shown to inhibit the activity of certain enzymes such as protein kinases and phosphodiesterases. It has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects
8-[(3,5-Dimethylpiperidin-1-yl)methyl]-1,3-dimethyl-7-phenacylpurine-2,6-dione has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis. It has also been shown to inhibit the activity of certain enzymes such as protein kinases and phosphodiesterases. In vivo studies have shown that this compound has potential neuroprotective effects and can improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 8-[(3,5-Dimethylpiperidin-1-yl)methyl]-1,3-dimethyl-7-phenacylpurine-2,6-dione in lab experiments is its potential as a tool for studying the structure and function of proteins. Another advantage is its potential use as an anti-cancer agent. However, one of the limitations of using this compound in lab experiments is its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on 8-[(3,5-Dimethylpiperidin-1-yl)methyl]-1,3-dimethyl-7-phenacylpurine-2,6-dione. One direction is to further investigate its potential use as an anti-cancer agent. Another direction is to investigate its potential use as a drug for the treatment of neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential as a tool for studying the structure and function of proteins.

Synthesis Methods

The synthesis of 8-[(3,5-Dimethylpiperidin-1-yl)methyl]-1,3-dimethyl-7-phenacylpurine-2,6-dione involves a series of chemical reactions. The starting materials are 7-phenacyl-1,3-dimethylxanthine and 3,5-dimethylpiperidine. The reaction is carried out in the presence of a suitable solvent and a catalyst. The product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

8-[(3,5-Dimethylpiperidin-1-yl)methyl]-1,3-dimethyl-7-phenacylpurine-2,6-dione has potential applications in various fields such as medicine, pharmacology, and biochemistry. In medicine, this compound has been studied for its potential use as an anti-cancer agent. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. In pharmacology, this compound has been studied for its potential use as a drug for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. In biochemistry, this compound has been studied for its potential use as a tool for studying the structure and function of proteins.